Cas no 2153794-53-5 (4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid)

• Product Name: 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid
• CAS No: 2153794-53-5
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6547059
• PubChem ID: 165524079
• Update Time: 2025-06-13

4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid
• EN300-1450024
• 2153794-53-5
• 4-bromo-5-[(but-3-yn-1-yl)(methyl)amino]furan-2-carboxylic acid

• Inchi： 1S/C10H10BrNO3/c1-3-4-5-12(2)9-7(11)6-8(15-9)10(13)14/h1,6H,4-5H2,2H3,(H,13,14)
• InChI Key： DPWXKFJCRJYABQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)OC=1N(C)CCC#C

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid

Research Brief on 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid (CAS: 2153794-53-5): Recent Advances and Applications

The compound 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid (CAS: 2153794-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its furan core, coupled with the reactive bromo and alkyne functional groups, makes it an attractive scaffold for click chemistry and other bioorthogonal reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating targeted covalent inhibitors for protein kinases, showcasing its potential in precision medicine.

In terms of biological activity, preliminary in vitro assays have revealed promising results. The compound exhibits moderate inhibitory effects against several cancer cell lines, particularly those associated with breast and prostate cancers. Researchers attribute this activity to its ability to modulate specific signaling pathways, although the exact mechanism of action remains under investigation. Ongoing studies are exploring its potential as a lead compound for developing new anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid. A 2024 patent application describes an improved synthetic route that increases yield while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for preclinical studies.

Looking ahead, researchers are investigating the compound's potential in other therapeutic areas, including infectious diseases and neurodegenerative disorders. Its unique chemical properties make it a promising candidate for developing novel antibiotics and neuroprotective agents. However, further studies are needed to fully elucidate its pharmacological profile and optimize its drug-like properties.

In conclusion, 4-bromo-5-(but-3-yn-1-yl)(methyl)aminofuran-2-carboxylic acid represents an exciting area of research in chemical biology and drug discovery. Its multifaceted applications, from medicinal chemistry to chemical biology tools, position it as a valuable compound for future therapeutic development. Researchers working with this compound should pay close attention to emerging studies that may reveal additional applications or optimization strategies.